Cas no 887350-80-3 (2-Methyl-5-(methylsulfonyl)pyrimidin-4-amine)

2-Methyl-5-(methylsulfonyl)pyrimidin-4-amine is a pyrimidine derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the methylsulfonyl group and amine functionality, contribute to its reactivity and potential as an intermediate in synthetic chemistry. The compound exhibits favorable stability and solubility properties, making it suitable for use in diverse reaction conditions. Its pyrimidine core is a common scaffold in bioactive molecules, suggesting utility in the development of therapeutics or crop protection agents. The methyl substitution at the 2-position may enhance metabolic stability, while the sulfonyl group can influence electronic properties, aiding in molecular interactions. This compound is valued for its versatility in medicinal and industrial chemistry.
2-Methyl-5-(methylsulfonyl)pyrimidin-4-amine structure
887350-80-3 structure
Product Name:2-Methyl-5-(methylsulfonyl)pyrimidin-4-amine
CAS No:887350-80-3
MF:C6H9N3O2S
MW:187.219559431076
MDL:MFCD08448262
CID:4780859
PubChem ID:55254105
Update Time:2026-02-27

2-Methyl-5-(methylsulfonyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-(methylsulfonyl)pyrimidin-4-amine
    • 2-methyl-5-methylsulfonylpyrimidin-4-amine
    • MFCD08448262
    • 887350-80-3
    • AT18402
    • EN300-6395826
    • AKOS006289647
    • CS-0253323
    • 5-methanesulfonyl-2-methylpyrimidin-4-amine
    • 2-Methyl-5-(methylsulfonyl)pyrimidin-4-amine
    • MDL: MFCD08448262
    • Inchi: 1S/C6H9N3O2S/c1-4-8-3-5(6(7)9-4)12(2,10)11/h3H,1-2H3,(H2,7,8,9)
    • InChI Key: HVPLAACTIPZDSR-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CN=C(C)N=C1N)(=O)=O

Computed Properties

  • Exact Mass: 187.04154771g/mol
  • Monoisotopic Mass: 187.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 94.3

2-Methyl-5-(methylsulfonyl)pyrimidin-4-amine Pricemore >>

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